Cas no 642460-59-1 (Benzenesulfonyl chloride, 4-(hexyloxy)-3,5-dimethyl-)

Benzenesulfonyl chloride, 4-(hexyloxy)-3,5-dimethyl- structure
642460-59-1 structure
Product Name:Benzenesulfonyl chloride, 4-(hexyloxy)-3,5-dimethyl-
CAS No:642460-59-1
MF:C14H21ClO3S
MW:304.832742452621
CID:424482
PubChem ID:43129110
Update Time:2025-04-19

Benzenesulfonyl chloride, 4-(hexyloxy)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 4-(hexyloxy)-3,5-dimethyl-
    • 4-hexoxy-3,5-dimethylbenzenesulfonyl chloride
    • 642460-59-1
    • DTXSID30655446
    • 4-(Hexyloxy)-3,5-dimethylbenzene-1-sulfonyl chloride
    • Inchi: 1S/C14H21ClO3S/c1-4-5-6-7-8-18-14-11(2)9-13(10-12(14)3)19(15,16)17/h9-10H,4-8H2,1-3H3
    • InChI Key: YPTTZQDEIYNJLF-UHFFFAOYSA-N
    • SMILES: ClS(C1C=C(C)C(=C(C)C=1)OCCCCCC)(=O)=O

Computed Properties

  • Exact Mass: 304.09013
  • Monoisotopic Mass: 304.0899934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 43.37

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